N-{[2-(3,4-dimethoxybenzoyl)hydrazino]carbonothioyl}-3-iodo-4-methoxybenzamide

• IUPAC Name: N-[[(3,4-dimethoxybenzoyl)amino]carbamothioyl]-3-iodo-4-methoxybenzamide
• InChI: InChI=1S/C18H18IN3O5S/c1-25-13-6-4-10(8-12(13)19)16(23)20-18(28)22-21-17(24)11-5-7-14(26-2)15(9-11)27-3/h4-9H,1-3H3,(H,21,24)(H2,20,22,23,28)
• InChI Key: CZUTVKIKXBRPMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NNC(=S)NC(=O)C2=CC(=C(C=C2)OC)I)OC
• Molecular Formula: C18H18IN3O5S
• Molecular Weight: 515.3 g/mol

Description

N-{[2-(3,4-dimethoxybenzoyl)hydrazino]carbonothioyl}-3-iodo-4-methoxybenzamide is a novel compound with potential therapeutic applications in the field of cancer treatment. This compound has been extensively studied in preclinical models, and its mechanism of action and biochemical and physiological effects have been elucidated.

Mechanism of Action

The mechanism of action of N-{[2-(3,4-dimethoxybenzoyl)hydrazino]carbonothioyl}-3-iodo-4-methoxybenzamide involves the inhibition of tubulin polymerization, which is a process that is essential for the formation of the microtubule network in cells. The microtubule network is involved in various cellular processes, including cell division, intracellular transport, and cell motility. By inhibiting tubulin polymerization, this compound disrupts the microtubule network and thereby inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C. Furthermore, this compound has been shown to induce oxidative stress in cells, which is a process that is involved in various physiological and pathological processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{[2-(3,4-dimethoxybenzoyl)hydrazino]carbonothioyl}-3-iodo-4-methoxybenzamide for lab experiments is its high potency and selectivity towards cancer cells. This compound has been shown to have a low toxicity towards normal cells, which makes it a promising candidate for cancer treatment. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-{[2-(3,4-dimethoxybenzoyl)hydrazino]carbonothioyl}-3-iodo-4-methoxybenzamide. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the development of novel formulations of this compound to improve its solubility and bioavailability in vivo. Furthermore, future research can focus on the development of combination therapies that involve this compound and other anti-cancer agents to improve its efficacy and reduce the risk of drug resistance.

Scientific Research Applications

N-{[2-(3,4-dimethoxybenzoyl)hydrazino]carbonothioyl}-3-iodo-4-methoxybenzamide has been extensively studied in preclinical models for its potential therapeutic applications in cancer treatment. This compound has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer. Furthermore, this compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the elimination of cancer cells.